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Introduction

Acid Red 249, a weak acid dye containing a sulfate ion, is an anionic azo dye traditionally
used in the textile industry for coloring wool, silk, and polyamide fabrics.[1][2][3] Its chemical
properties, particularly its anionic nature, make it a suitable candidate for use as a counterstain
in histological applications.[4] In an acidic environment, Acid Red 249 is expected to bind to
cationic (basic) components within tissue sections, such as proteins in the cytoplasm, muscle,
and connective tissue.[4][5] This provides a contrasting color to nuclear stains like hematoxylin,
enabling a clearer visualization of cellular and tissue architecture.

These application notes provide a detailed, representative protocol for the use of Acid Red 249
as a counterstain in histology. It is important to note that as a dye not traditionally used for
biological staining, optimization of the following parameters is crucial for achieving desired
results with specific tissue types and fixatives.[6]

Principle of Staining

The primary mechanism of staining with Acid Red 249 is an electrostatic interaction between
the anionic dye molecules and cationic tissue components. In an acidic solution, the amino
groups of proteins within the cytoplasm and extracellular matrix become protonated, resulting in
a net positive charge. The negatively charged sulfonate groups of the Acid Red 249 molecules
then form ionic bonds with these positively charged sites, imparting a red color to these
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structures. The intensity of the staining is dependent on the pH of the staining solution; a more

acidic environment enhances the positive charge of the tissue proteins, leading to a stronger

dye-binding capacity.[4][5]

Data Presentation

The following tables summarize the key chemical and physical properties of Acid Red 249 and

provide a starting point for the optimization of staining parameters.

Table 1: Properties of Acid Red 249

Property Value Reference
C.l. Name Acid Red 249 [2]
C.l. Number 18134 [2]
CAS Number 6416-66-6 [2]
Molecular Formula C29H20CIN3Na2010S3 [2]
Molecular Weight 748.11 g/mol [2]
Appearance Dark red powder [1]
Solubility Soluble in water [1]

Table 2: Recommended Starting Parameters for Acid Red 249 Counterstaining
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Parameter

Recommended Range

Notes

Staining Solution

Concentration

0.5% - 1.0% (w/v) in distilled

water

Higher concentrations may

lead to overstaining.

pH of Staining Solution

25-35

An acidic pH is crucial for
effective staining. Adjust with

acetic acid.

Staining Time

1 - 5 minutes

This is highly dependent on
tissue type, thickness, and

desired intensity.

Differentiation (Optional)

0.2% Acetic Acid in 95%
Ethanol

A brief rinse can help to
remove excess stain and

improve contrast.

Fixative Compatibility

Formalin-fixed, paraffin-

embedded tissues

Should be compatible with
most common histological

fixatives.

Experimental Protocols

The following is a representative protocol for using Acid Red 249 as a counterstain for

hematoxylin on formalin-fixed, paraffin-embedded tissue sections.

Materials

e Acid Red 249 powder

Distilled water

Glacial acetic acid

Xylene or xylene substitute

Paraffin-embedded tissue sections on slides

Graded ethanol series (100%, 95%, 70%)
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Hematoxylin solution (e.g., Harris or Mayer's)

Acid alcohol (e.g., 1% HCI in 70% ethanol)

Bluing reagent (e.g., Scott's tap water substitute or dilute ammonium hydroxide)

Permanent mounting medium

Coverslips

Preparation of Staining Solution

1% Acid Red 249 Staining Solution (Aqueous)

e Weigh 1.0 g of Acid Red 249 powder and dissolve it in 100 mL of distilled water.
« Stir until the dye is completely dissolved. Gentle heating may be necessary.

e Add 0.5 mL of glacial acetic acid to acidify the solution.

 Verify that the pH is between 2.5 and 3.5 using a pH meter or pH indicator strips. Adjust as
necessary with glacial acetic acid.

« Filter the solution before use to remove any undissolved particles.

Staining Procedure

» Deparaffinization and Rehydration:

o

Immerse slides in two changes of xylene for 5 minutes each.

[¢]

Transfer slides through two changes of 100% ethanol for 3 minutes each.

[¢]

Hydrate through two changes of 95% ethanol for 3 minutes each.

o

Rinse in 70% ethanol for 3 minutes.

o

Rinse in running tap water.
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e Nuclear Staining:

o

Immerse slides in a filtered hematoxylin solution for 5-10 minutes.

[¢]

Rinse in running tap water.

[¢]

Differentiate in 1% acid alcohol with a few quick dips.

[e]

Rinse in running tap water.

o

"Blue" the sections in a suitable bluing reagent for 1-2 minutes.

[¢]

Wash in running tap water for 5 minutes.
o Acid Red 249 Counterstaining:

o Immerse slides in the 1% Acid Red 249 staining solution for 1-5 minutes. This step
requires optimization.

o Briefly rinse in distilled water to remove excess stain.

o (Optional) Differentiate with a quick rinse in 0.2% acetic acid in 95% ethanol if overstaining
occurs.

e Dehydration, Clearing, and Mounting:

[¢]

Dehydrate rapidly through two changes of 95% ethanol for 2 minutes each.

[e]

Dehydrate through two changes of 100% ethanol for 2 minutes each.

[e]

Clear in two changes of xylene or a xylene substitute for 5 minutes each.

o

Mount with a permanent mounting medium and apply a coverslip.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. The Chemistry of Dyes and Staining - National Diagnostics [nationaldiagnostics.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Acid Red 249 as a
Histological Counterstain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029386#using-acid-red-249-as-a-counterstain-in-
histology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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